molecular formula C5H13ClN2O B8082649 [methoxy(methylamino)methylidene]-dimethylazanium;chloride

[methoxy(methylamino)methylidene]-dimethylazanium;chloride

Cat. No.: B8082649
M. Wt: 152.62 g/mol
InChI Key: VLAWAYCHHWSLRQ-UHFFFAOYSA-N
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Description

Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) is a chemical compound with the molecular formula C5H12ClN2.Cl. It is also known by other names such as chloro-bis(dimethylamino)-methylium chloride and 2-chloro-1,1,3,3-tetramethylformamidinium chloride. This compound is used in various chemical reactions and has applications in different scientific fields.

Preparation Methods

The synthesis of Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) involves the reaction of dimethylamine with formaldehyde and hydrochloric acid. The reaction typically takes place under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to obtain high-purity products.

Chemical Reactions Analysis

Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) undergoes various chemical reactions, including:

    Substitution Reactions: It can participate in nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles.

    Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under specific conditions, leading to the formation of different products.

    Common Reagents and Conditions: Typical reagents used in these reactions include bases, acids, and other nucleophiles.

Scientific Research Applications

Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) has several scientific research applications:

    Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the preparation of other chemical compounds.

    Biology: The compound can be used in biochemical studies to investigate the effects of specific chemical modifications on biological systems.

    Industry: The compound is used in various industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) involves its interaction with molecular targets in chemical reactions. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. It can form covalent bonds with other molecules, leading to the formation of new chemical entities.

Comparison with Similar Compounds

Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) can be compared with similar compounds such as:

    Tetramethyluronium chloride: This compound has a similar structure but different reactivity and applications.

    2-chloro-1,1,3,3-tetramethylformamidinium chloride: Another similar compound with distinct chemical properties and uses.

These comparisons highlight the uniqueness of Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) in terms of its chemical behavior and applications.

Properties

IUPAC Name

[methoxy(methylamino)methylidene]-dimethylazanium;chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H12N2O.ClH/c1-6-5(8-4)7(2)3;/h1-4H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VLAWAYCHHWSLRQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=[N+](C)C)OC.[Cl-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H13ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

152.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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